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Compound of Interest

Compound Name: Antibacterial agent 98

Cat. No.: B12405859 Get Quote

1.0 Introduction

Antibacterial Agent 98 is a novel synthetic fluoroquinolone derivative designed for broad-

spectrum activity against common veterinary pathogens. Its mechanism of action involves the

targeted inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for

bacterial DNA replication, transcription, and repair. This document provides detailed protocols

and performance data for researchers in veterinary medicine and drug development.

2.0 Mechanism of Action

Antibacterial Agent 98 functions by binding to the enzyme-DNA complex of bacterial DNA

gyrase (in Gram-negative bacteria) and topoisomerase IV (in Gram-positive bacteria). This

binding stabilizes the complex, leading to double-stranded DNA breaks and subsequent cell

death. The agent exhibits high selectivity for bacterial enzymes over their mammalian

counterparts, suggesting a favorable safety profile.
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Workflow: MIC Determination

1. Prepare Agent Stock
(e.g., 1024 µg/mL in DMSO)

2. Serial Dilution
Create 2x concentrations in

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

4. Inoculate Plate
Add equal volumes of 2x drug
and inoculum to 96-well plate

3. Prepare Inoculum
Adjust bacterial suspension to

0.5 McFarland (~1.5x10^8 CFU/mL)

5. Incubate
18-24 hours at 37°C

6. Read MIC
Lowest concentration with
no visible bacterial growth
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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